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Compound of Interest |

N-Boc-2-(3'-Chlorophenyl)-L-
Compound Name:

glycine
CAS No.: 1217643-80-5
Cat. No.: B1278082

Get Quote

\ J

Disclaimer: A specific Safety Data Sheet (SDS) for N-Boc-2-(3'-Chlorophenyl)-L-glycine is
not readily available in public resources. The information provided here is based on the
available data for the closely related isomer, (S)-N-Boc-2'-(Chlorophenyl)glycine, and general
best practices for the disposal of N-Boc protected amino acids. It is imperative to consult with
your institution's Environmental Health and Safety (EHS) office and the specific SDS for the
compound if available before handling and disposal.

Essential, immediate safety and logistical information for researchers, scientists, and drug
development professionals on the proper disposal of N-Boc-2-(3'-Chlorophenyl)-L-glycine is
outlined below. This guidance provides procedural steps to ensure safe handling and
compliance with waste disposal regulations.

Hazard Identification and Safety Precautions

Based on data for the 2-chloro isomer, N-Boc-2-(3'-Chlorophenyl)-L-glycine is anticipated to
have the following hazards:

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1278082#bc-rfq
https://www.benchchem.com/product/b1278082/docs?utm_src=pdf-body#proper-disposal-procedures-for-n-boc-2-3-chlorophenyl-l-glycine
https://www.benchchem.com/product/b1278082/docs?utm_src=pdf-body#proper-disposal-procedures-for-n-boc-2-3-chlorophenyl-l-glycine
https://www.benchchem.com/product/b1278082/docs?utm_src=pdf-body#proper-disposal-procedures-for-n-boc-2-3-chlorophenyl-l-glycine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278082?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Causes skin irritation (H315)[1][2].
o Causes serious eye irritation (H319)[1][2].
o May cause respiratory irritation (H335)[1][2].

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling this
compound, including:

e Lab coat

o Safety glasses with side shields
o Chemical-resistant gloves
Handling:

e Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to
minimize the inhalation of dust.[3][4]

e Avoid direct contact with skin and eyes.[1][4]

e Wash hands thoroughly after handling.[1]

Spill Response

In the event of a spill:

e Avoid creating dust.

o Gently sweep up the solid material.

o Place the swept material into a sealed, properly labeled container for disposal.[3]

e Use an inert absorbent material, such as sand or vermiculite, to clean up any remaining
residue.[3]

o Place the absorbent material into the same sealed container for disposal.[3]
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Step-by-Step Disposal Protocol

The disposal of N-Boc-2-(3'-Chlorophenyl)-L-glycine must be managed as chemical waste.
Adherence to federal, state, and local environmental control regulations is mandatory.[4]

o Waste Characterization: The generator of the chemical waste is responsible for determining
if it is classified as hazardous waste.[1] This is typically achieved by consulting the Safety
Data Sheet (SDS) or through analytical testing if necessary. US EPA guidelines for this
classification can be found in 40 CFR 261.3.[1]

» Waste Segregation: Do not mix this waste stream with other chemicals unless explicitly
approved by your institution's EHS office.[3] Collect waste N-Boc-2-(3'-Chlorophenyl)-L-
glycine in a designated, sealed, and compatible container.

o Container Labeling: The waste container must be clearly labeled with the full chemical name,
"N-Boc-2-(3'-Chlorophenyl)-L-glycine," any known hazards (e.g., "Irritant"), and the date of
accumulation. Follow your institution's specific labeling protocols.[3]

o Waste Storage: Store the sealed and labeled waste container in a designated satellite
accumulation area until it is collected. The storage area should be cool, dry, and well-
ventilated.[1]

e Licensed Disposal: Arrange for the disposal of the waste through a licensed professional
chemical waste disposal company, as facilitated by your EHS office.[5] The recommended
disposal method is often incineration in a chemical incinerator equipped with an afterburner
and scrubber.[5]

Quantitative Data Summary

The following table summarizes key information pertinent to the safe handling and disposal of
N-Boc-2-(3'-Chlorophenyl)-L-glycine, with data from its 2-chloro isomer as a reference.
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Parameter

Valuel/Information

Source

GHS Hazard Statements

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[1](2]

GHS Precautionary

Statements

P261, P264, P271, P280,
P302+P352, P304+P340,
P305+P351+P338, P312,
P332+P313, P337+P313,
P362, P403+P233, P405,
P501

[1]

Incompatible Materials

Strong oxidizing agents,

Strong acids

[4]

Hazardous Decomposition

Products

Oxides of carbon (CO, CO2)
and nitrogen (NO, NO2, ...)

[4]

Experimental Protocols

There are no experimental protocols to be cited for the disposal procedure itself, as it is a

standard safety and waste management process.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of N-Boc-2-(3'-Chlorophenyl)-L-glycine.
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Disposal Workflow for N-Boc-2-(3'-Chlorophenyl)-L-glycine

Preparation & Handling

Start: Handling of
N-Boc-2-(3'-Chlorophenyl)-L-glycine

Wear Appropriate PPE:
Lab coat, safety glasses, gloves

\ 4

Handle in a well-ventilated area
(e.g., fume hood)

Waste Generation & Collection

\4
Follow Spill Response Protocol:
- Avoid dust Generate Waste
- Sweep/absorb (e.g., unused material, contaminated items)
- Place in sealed container

Y

Segregate Waste:
Collect in a designated,
sealed, and labeled container

Final Djsposal
\ 4

Store container in a designated
satellite accumulation area

Y

Contact Institutional EHS Office
for waste pickup

Dispose via Licensed
Chemical Waste Disposal Service

End of Process

Click to download full resolution via product page

Caption: Disposal Workflow for N-Boc-2-(3'-Chlorophenyl)-L-glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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